Cas no 2172129-67-6 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentane-1-carboxylic acid)
3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentane-1-carboxylic acid
- 2172129-67-6
- 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}cyclopentane-1-carboxylic acid
- EN300-1493739
-
- Inchi: 1S/C27H32N2O5/c1-2-7-18(25(30)29-19-13-12-17(14-19)26(31)32)15-28-27(33)34-16-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,17-19,24H,2,7,12-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
- InChI Key: KQTJWXLWXVZWLD-UHFFFAOYSA-N
- SMILES: OC(C1CCC(C1)NC(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CCC)=O)=O
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 706
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 105Ų
3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1493739-0.05g |
3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}cyclopentane-1-carboxylic acid |
2172129-67-6 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1493739-0.1g |
3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}cyclopentane-1-carboxylic acid |
2172129-67-6 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1493739-0.25g |
3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}cyclopentane-1-carboxylic acid |
2172129-67-6 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1493739-0.5g |
3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}cyclopentane-1-carboxylic acid |
2172129-67-6 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1493739-1.0g |
3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}cyclopentane-1-carboxylic acid |
2172129-67-6 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1493739-2.5g |
3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}cyclopentane-1-carboxylic acid |
2172129-67-6 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1493739-5.0g |
3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}cyclopentane-1-carboxylic acid |
2172129-67-6 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1493739-10.0g |
3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}cyclopentane-1-carboxylic acid |
2172129-67-6 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1493739-50mg |
3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}cyclopentane-1-carboxylic acid |
2172129-67-6 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1493739-100mg |
3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}cyclopentane-1-carboxylic acid |
2172129-67-6 | 100mg |
$2963.0 | 2023-09-28 |
3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentane-1-carboxylic acid Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentane-1-carboxylic acid
Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentane-1-carboxylic acid (CAS No. 2172129-67-6)
3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentane-1-carboxylic acid, identified by its CAS number 2172129-67-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a cyclopentane core, an amide linkage, and a fluorinated aromatic group. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and therapeutic development.
The fluorenylmethoxycarbonyl (Fmoc) group in the molecular structure is particularly noteworthy. This protective group is commonly employed in peptide synthesis due to its stability and ease of removal under mild acidic conditions. The incorporation of an Fmoc moiety in 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentane-1-carboxylic acid suggests that this compound may be utilized as an intermediate in the synthesis of more complex peptides or proteins. This application aligns with the broader trend in pharmaceutical research, where novel scaffolds are being explored to enhance drug efficacy and target specificity.
The cyclopentane ring in the molecule is another key structural feature that merits discussion. Cycloalkanes, particularly cyclopentanes, are frequently found in biologically active compounds due to their ability to mimic the conformational flexibility of natural biomolecules. In this context, the cyclopentane core in 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentane-1-carboxylic acid may contribute to its binding affinity and pharmacokinetic properties. Recent studies have highlighted the importance of cycloalkane-based scaffolds in designing small-molecule inhibitors for various therapeutic targets, including enzymes and receptors involved in metabolic diseases and cancer.
The amide bond connecting the fluorinated aromatic group to the pentanamido moiety is another critical feature of this compound. Amide linkages are ubiquitous in biological systems and play a crucial role in mediating protein-protein interactions, enzyme-substrate binding, and other biochemical processes. The specific arrangement of atoms in the amide region of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentane-1-carboxylic acid may influence its interactions with biological targets, making it a promising candidate for further investigation.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and pharmacological activities of complex molecules with greater accuracy. In the case of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentane-1-carboxylic acid, these tools have been instrumental in identifying potential binding pockets on target proteins and designing derivatives with improved efficacy. For instance, studies have shown that modifications at the fluorenylmethoxycarbonyl group can significantly alter the compound's solubility and metabolic stability, which are critical factors in drug development.
The pentanamido moiety extends from the amide bond and introduces additional conformational flexibility to the molecule. This region can be further functionalized to enhance binding interactions or modulate pharmacokinetic properties. Researchers have explored various strategies for optimizing this part of the structure, including introducing different substituents or altering the length of the aliphatic chain. Such modifications can lead to compounds with tailored properties, making them more suitable for specific therapeutic applications.
In addition to its potential as an intermediate in peptide synthesis, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentane-1-carboxylic acid may also serve as a building block for designing novel therapeutic agents. The combination of a fluorinated aromatic group, an amide linkage, and a cyclopentane core creates a versatile scaffold that can be modified to target various disease pathways. For example, recent research has demonstrated that fluorinated compounds exhibit enhanced bioavailability and metabolic stability, making them attractive candidates for drug development.
The pharmacological potential of this compound is further supported by its structural features. The presence of multiple hydrogen bonding sites, hydrophobic pockets, and aromatic interactions suggests that it may interact with biological targets through multiple mechanisms. This multifaceted binding profile could be exploited to develop drugs with improved potency and reduced side effects. Additionally, the compound's ability to cross cell membranes due to its lipophilic nature may enhance its therapeutic efficacy.
Several recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry due to their unique electronic properties and metabolic stability. The fluorenylmethoxycarbonyl group, in particular, has been shown to enhance binding affinity through π-stacking interactions and hydrophobic effects. These findings are consistent with previous studies demonstrating that fluorine substitution can significantly improve drug-like properties such as solubility, bioavailability, and resistance to enzymatic degradation.
The synthesis of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and optimization of reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been particularly useful in assembling complex scaffolds like this one.
The potential applications of this compound extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. For instance, fluorinated compounds are often used as intermediates in the synthesis of advanced materials due to their unique electronic properties. Similarly, they can be incorporated into agrochemicals to enhance their efficacy against pests and pathogens.
In conclusion,3-{2-({(9H-fluoren-9-ylmethoxycarbonyl)amino)methylpentanamido)cyclopentane}-1-carboxylic acid (CAS No. 2172129-67-6) is a structurally complex organic compound with significant potential applications in pharmaceutical chemistry and biomedicine. Its unique combination of functional groups makes it a versatile scaffold for designing novel therapeutic agents targeting various disease pathways. Recent advancements in computational chemistry and synthetic methodologies have further enhanced our ability to explore its pharmacological potential.
2172129-67-6 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)